Adenine hydrochloride

• IUPAC Name: 7H-purin-6-amine;hydrochloride
• InChI: InChI=1S/C5H5N5.ClH/c6-4-3-5(9-1-7-3)10-2-8-4;/h1-2H,(H3,6,7,8,9,10);1H
• InChI Key: UQVDQSWZQXDUJB-UHFFFAOYSA-N
• Canonical SMILES: C1=NC2=NC=NC(=C2N1)N.Cl
• Molecular Formula: C5H6ClN5
• Related CAS: 52997-46-3
• DSSTOX Substance ID: DTXSID10883907
• Molecular Weight: 171.59 g/mol
• Physical Description: White crystalline solid; [Sigma-Aldrich MSDS]
• Solubility: >25.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 2922-28-3, 22177-51-1

Description

Adenine hydrochloride, also known as 6-Aminopurine hydrochloride, is a purine and one of the four nucleobases in the nucleic acid of DNA. It forms a component of DNA and RNA and plays crucial roles in substantial biochemistry processes in vivo, including cellular respiration, formation of the energy-rich adenosine triphosphate (ATP), the cofactors nicotinamide adenine dinucleotide (NAD) and flavin adenine dinucleotide (FAD) as well as protein synthesis.

Molecular Structure Analysis

Adenine forms adenosine, a nucleoside, when attached to ribose, and deoxyadenosine when attached to deoxyribose. It forms adenosine triphosphate (ATP), which drives many cellular metabolic processes by transferring chemical energy between reactions.

Chemical Reactions Analysis

Adenine has been introduced as a corrosion inhibitor in the process of multilayer copper wiring CMP (chemical mechanical polishing). Electrochemical experiments showed that solutions containing Adenine obtained a higher potential and a more stable OCP curve than solutions without Adenine.

Mechanism of Action

Mode of Action

Adenine hydrochloride forms adenosine, a nucleoside, when attached to ribose, and deoxyadenosine when attached to deoxyribose . It also forms adenosine triphosphate (ATP), which drives many cellular metabolic processes by transferring chemical energy between reactions . In DNA, adenine binds to thymine via two hydrogen bonds to assist in stabilizing the nucleic acid structures .

Biochemical Pathways

Adenine hydrochloride affects various biochemical pathways. It is involved in cellular respiration, in the form of both the energy-rich adenosine triphosphate (ATP) and the cofactors nicotinamide adenine dinucleotide (NAD), flavin adenine dinucleotide (FAD) and Coenzyme A . It also has functions in protein synthesis and as a chemical component of DNA and RNA .

Pharmacokinetics

It is known that adenine hydrochloride forms adenosine, a nucleoside, when attached to ribose, and deoxyadenosine when attached to deoxyribose . These derivatives perform important functions in cellular metabolism .

Result of Action

The molecular and cellular effects of adenine hydrochloride’s action are significant. It forms adenosine triphosphate (ATP), which drives many cellular metabolic processes by transferring chemical energy between reactions . It also plays a crucial role in the synthesis of nucleic acids . In DNA, adenine binds to thymine via two hydrogen bonds to assist in stabilizing the nucleic acid structures .

Action Environment

The action environment of adenine hydrochloride is primarily within the cell, where it interacts with various targets and influences numerous biochemical pathways . . It is known that adenine hydrochloride forms adenosine, a nucleoside, when attached to ribose, and deoxyadenosine when attached to deoxyribose , and these derivatives perform important functions in cellular metabolism .

Safety and Hazards

Adenine hydrochloride is considered hazardous by the 2012 OSHA Hazard Communication Standard. It may form combustible dust concentrations in air and is toxic if swallowed. It is advised to avoid dust formation, breathing mist, gas or vapors, and contacting with skin and eye.

Synthesis routes and methods

Procedure details

A solution of 6-chloropurine (1.546 g, 10 mM) and 1-aminotetralin(1.472 g, 10 mM) in isopropanol (60 ml) is heated to reflux for about 20 h. The resulting salt suspension is then cooled to room temperature, filtered and the residue washed with ice-cooled isopropanol to give almost pure title compound in 80% yield.

Q & A

Q1: How does the tautomeric stability of adenine change upon forming adenine hydrochloride?

A1: [] The tautomeric equilibrium shifts from the aminic form, favored in neutral adenine, toward the iminic or iminic-derived form in adenine hydrochloride. This shift is evident in the Raman and IR spectra of these compounds.

Q2: What are the potential implications of this tautomeric shift on the biological activity of adenine hydrochloride?

A2: [] The shift to the iminic form could alter the hydrogen-bonding capabilities of adenine hydrochloride compared to neutral adenine. This altered hydrogen bonding might lead to deviations from the canonical Watson-Crick base pairing, potentially explaining the mutagenic and carcinogenic effects observed with adenine hydrochloride.

Q3: Does Adenosine, a molecule derived from adenine, play a role in regulating smooth muscle cell growth?

A3: [] Yes, studies show that adenosine, produced by smooth muscle cells, can inhibit their own proliferation, suggesting a potential autocrine regulatory mechanism.

Q4: What is the molecular formula of adenine hydrochloride?

A4: The molecular formula of adenine hydrochloride is C5H6N5Cl.

Q5: What is the molecular weight of adenine hydrochloride?

A5: The molecular weight of adenine hydrochloride is 167.59 g/mol.

Q6: What spectroscopic techniques are helpful in characterizing the structure of adenine hydrochloride?

A6: [, , , ] Raman, Infrared (IR), and X-ray diffraction spectroscopy have been used to characterize adenine hydrochloride. These techniques provide information about bond lengths, angles, vibrational frequencies, and electron density distribution within the molecule.

Q7: How does metal binding, specifically to Zinc, impact the structure of adenine?

A7: [, ] Metal binding, particularly to Zinc, significantly perturbs bond lengths and angles within the imidazole ring of adenine. Additionally, the electron density distribution is altered, with a noticeable change in the electrostatic potential around the molecule.

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Q8: How does the methylation of adenine at the N1 position influence its biological activity?

A10: [] Methylation at the N1 position, as seen in 1-methyladenine and its hydrochloride salt, further promotes the iminic tautomer, suggesting increased potential for non-canonical base pairing and explaining the observed differences in mutagenic and carcinogenic activities compared to unmethylated adenine.

Q9: How does inhibiting adenosine deaminase (ADA) affect adenosine levels and what are the implications in the context of chondrocyte responses to inflammation?

A11: [] Inhibiting ADA with EHNA leads to increased accumulation of extracellular adenosine by equine articular chondrocytes. This accumulation, along with the natural release of adenosine in response to the inflammatory stimulus LPS, suggests that adenosine might play a role in regulating chondrocyte response to inflammation and tissue damage.

Q10: Does inhibiting adenosine kinase impact the protective effects of adenosine and inosine in rat astrocyte cultures subjected to oxygen and glucose deprivation?

A12: [] Yes, using the adenosine kinase inhibitor dipyridamole reduced the protective effects of both adenosine and inosine, suggesting that adenosine kinase activity contributes to their ability to protect astrocytes from injury during oxygen and glucose deprivation.

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Q11: What is the primary route of metabolism for the antiviral agent 6-methoxypurine arabinoside (ara-M) in rats and monkeys?

A15: [] Ara-M is primarily metabolized to hypoxanthine arabinoside (ara-H) in both rats and monkeys. This metabolic conversion significantly impacts its oral bioavailability, making it less suitable for oral administration.

Q12: How do adenosine deaminase inhibitors like erythro-9-(2-hydroxy-3-nonyl)adenine hydrochloride (EHNA) impact the pharmacokinetics of ara-M?

A16: [] Pretreating rats with EHNA, an ADA inhibitor, significantly reduces the metabolism of ara-M. This effect highlights the significant role of adenosine deaminase in the biotransformation of ara-M.

Q13: Does inhibiting adenosine deaminase offer a potential therapeutic strategy for treating inflammatory bowel disorders?

A18: [] Yes, studies using rat models of colitis suggest that inhibiting adenosine deaminase with compounds like EHNA or the novel inhibitor APP can significantly reduce both local and systemic inflammation, highlighting a potential therapeutic avenue for inflammatory bowel diseases.

Q14: What role does the A2B adenosine receptor play in adenosine-mediated stimulation of ciliary beat frequency (CBF) in airway epithelial cells?

A19: [] Studies using knockout mice models demonstrate that the A2B adenosine receptor is essential for adenosine-mediated stimulation of CBF. This stimulation appears to be mediated through a pathway involving cAMP and protein kinase A (PKA).

Q15: Does adenosine play a role in regulating somatostatin release in the stomach, and if so, which receptors are involved?

A20: [] Yes, adenosine displays a dual action on somatostatin release in the mouse stomach. Higher concentrations of adenosine stimulate release through the A2A receptor, while lower concentrations inhibit release through the A1 receptor.

Q16: Can adenosine influence the expression of rod opsin mRNA in tiger salamanders, and if so, what is the underlying mechanism?

A21: [] Yes, adenosine, likely acting through the A2a receptor, inhibits rod opsin mRNA expression in tiger salamanders. This inhibition is thought to occur through the stimulation of adenylate cyclase activity.

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Q17: What analytical technique was used to determine the concentrations of cordycepin and its metabolite 3′-deoxyinosine in rat blood?

A26: [] Ultra-high-performance liquid chromatography coupled with Q Exactive hybrid quadrupole orbitrap high-resolution accurate mass spectrometry was used to determine the concentrations of cordycepin and its metabolite.

Q18: What method is commonly used to measure bicarbonate secretion in isolated stomach tissues?

A27: [] The pH-stat method is commonly employed to measure bicarbonate secretion in isolated stomach tissues. This method involves titrating the mucosal side of the tissue with HCl to maintain a constant pH, allowing for the quantification of bicarbonate secretion.

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Q19: What was a significant early finding regarding the crystal structure of adenine hydrochloride?

A39: [] Early X-ray diffraction studies established that the adenine molecule in adenine hydrochloride exists in a planar conformation. This finding was crucial for understanding the molecule's structure and its potential for interactions with other molecules.